N-((5-(furan-3-yl)pyridin-3-yl)methyl)-4-morpholinobenzamide

• IUPAC Name: N-[[5-(furan-3-yl)pyridin-3-yl]methyl]-4-morpholin-4-ylbenzamide
• InChI: InChI=1S/C21H21N3O3/c25-21(17-1-3-20(4-2-17)24-6-9-26-10-7-24)23-13-16-11-19(14-22-12-16)18-5-8-27-15-18/h1-5,8,11-12,14-15H,6-7,9-10,13H2,(H,23,25)
• InChI Key: DOEGHEQRLRMBFK-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC=C(C=C2)C(=O)NCC3=CC(=CN=C3)C4=COC=C4
• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol

Description

“N-((5-(furan-3-yl)pyridin-3-yl)methyl)-4-morpholinobenzamide” is a complex organic compound. It contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen. It also contains a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen. The morpholine ring, a six-membered ring with four carbon atoms, one oxygen and one nitrogen, is also present.

Scientific Research Applications

Heterocyclic Synthesis

• Polysubstituted Furans : Researchers have explored the synthesis of polysubstituted furans using this compound. A novel and efficient heterocyclization approach has been reported, leading to the formation of 4-(4-aryl)-5-(cyclohexylamino)-2-(pyridin-2-yl)furan-3-ylmethanones. .

Pyrimidine Derivatives

• Benzyl 2-(5-(ethoxycarbonyl)pyridin-2-yl)pyrimidine-5-carboxylate : The compound has been utilized in the synthesis of pyrimidine derivatives. .

Catalysis and Reaction Intermediates

• Protodeboronation : Although not directly related to the compound itself, the concept of protodeboronation using boronic esters has been explored. This reaction pathway can lead to the formation of diverse heterocyclic compounds, including furans. .

Future Directions

The synthesis and study of novel heterocyclic compounds is a vibrant field of research, with potential applications in drug discovery, materials science, and other areas. This compound, with its combination of furan, pyridine, and morpholine rings, could be of interest for further study.